3-ethoxy-4-hydroxy-2-nitrobenzaldehyde

• IUPAC Name: 3-ethoxy-4-hydroxy-2-nitrobenzaldehyde
• InChI: InChI=1S/C9H9NO5/c1-2-15-9-7(12)4-3-6(5-11)8(9)10(13)14/h3-5,12H,2H2,1H3
• InChI Key: NJASMHYJYRKBBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1[N+](=O)[O-])C=O)O
• Molecular Formula: C9H9NO5
• DSSTOX Substance ID: DTXSID90358360
• Molecular Weight: 211.17 g/mol
• CAS RN: 692267-77-9

Description

3-ethoxy-4-hydroxy-2-nitrobenzaldehyde is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a yellow crystalline powder that is soluble in organic solvents such as ethanol and acetone.

Mechanism of Action

The mechanism of action of 3-ethoxy-4-hydroxy-2-nitrobenzaldehyde is not fully understood. However, it has been found to induce apoptosis in cancer cells by activating the caspase pathway. It has also been found to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects
3-ethoxy-4-hydroxy-2-nitrobenzaldehyde has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of bacteria and fungi, induce apoptosis in cancer cells, and reduce inflammation. It has also been found to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 3-ethoxy-4-hydroxy-2-nitrobenzaldehyde in lab experiments is its potential use in the development of new materials and catalysts. It is also a relatively stable compound and can be easily synthesized. However, one limitation is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 3-ethoxy-4-hydroxy-2-nitrobenzaldehyde. One direction is the development of new materials and catalysts using this compound. Another direction is the study of its potential use in cancer therapy and the development of new drugs based on its structure. Additionally, the study of its mechanism of action and its potential toxicity will be important for understanding its potential applications.

Synthesis Methods

The synthesis of 3-ethoxy-4-hydroxy-2-nitrobenzaldehyde involves the reaction of 3-ethoxy-4-hydroxybenzaldehyde with nitric acid and sulfuric acid. This reaction results in the formation of the yellow crystalline powder of 3-ethoxy-4-hydroxy-2-nitrobenzaldehyde. The purity of the compound can be improved by recrystallization.

Scientific Research Applications

3-ethoxy-4-hydroxy-2-nitrobenzaldehyde has been extensively studied for its potential applications in various fields such as medicine, chemistry, and material science. In medicine, this compound has been found to have antibacterial, antifungal, and anti-inflammatory properties. It has also been studied for its potential use in cancer therapy due to its ability to induce apoptosis in cancer cells.
In chemistry, 3-ethoxy-4-hydroxy-2-nitrobenzaldehyde has been used as a starting material for the synthesis of other compounds. It has also been studied for its potential use in the development of new catalysts and as a reagent in organic synthesis.
In material science, this compound has been studied for its potential use in the development of new materials such as sensors and electronic devices.